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Compound of Interest

Compound Name: poricoic acid AM

Cat. No.: B10855555

The following document provides detailed procedures for the proper disposal of Poricoic acid
AM, a triterpenoid compound utilized in research for its anti-tumor properties.[1][2][3][4][5]
Adherence to these guidelines is critical to ensure personnel safety and environmental
protection.

Immediate Safety and Hazard Information

Poricoic acid AM is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[6] All handling and disposal procedures must be conducted while wearing
appropriate Personal Protective Equipment (PPE), including safety goggles, protective gloves,
and a lab coat.[6] Work should be performed in a well-ventilated area, preferably within a
chemical fume hood.[6][7]

Chemical and Hazard Summary:
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Property Value Reference
Chemical Name Poricoic acid AM [6]
CAS Number 151200-92-9 [6]
Molecular Formula C32H4805 [6]
Molecular Weight 512.72 g/mol [6]
GHS Classification /:)cute toxicity, Oral (Category 6]

Acute aquatic toxicity

[6]
(Category 1)
Chronic aquatic toxicity 6]
(Category 1)
Hazard Statements H302: Harmful if swallowed [6]
H410: Very toxic to aquatic life 6]

with long lasting effects

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [6]
oxidizing/reducing agents

Experimental Protocol: Waste Segregation and
Collection

The fundamental principle for managing waste from Poricoic acid AM is to prevent its release
into the environment.[6] This requires systematic segregation of all waste streams at the point
of generation.

Methodology:

o Establish a Satellite Accumulation Area (SAA): Designate a specific area within the
laboratory for the collection of hazardous waste.[8][9] This area should be under the direct
control of laboratory personnel.[10]
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o Use Compatible Waste Containers: All waste must be collected in containers that are
chemically resistant to the waste being stored. For Poricoic acid AM, which may be
dissolved in solvents like DMSO, high-density polyethylene (HDPE) containers are a suitable
choice.[8][11] Containers must have secure, screw-top caps.[8]

o Properly Label all Waste Containers: All waste containers must be clearly labeled with the
words "Hazardous Waste," the full chemical name ("Poricoic acid AM"), and a description of
the contents (e.g., "solid,"” "in DMSO," "contaminated labware").[9][11]

e Segregate Waste Streams: Do not mix incompatible waste types.[8] Maintain separate,
clearly labeled waste containers for the following categories:

o

Solid Waste: Unused or expired solid Poricoic acid AM.

[¢]

Concentrated Liquid Waste: Stock solutions of Poricoic acid AM (e.g., in DMSO).[11][12]

o

Aqueous Waste: Dilute agueous solutions from experimental procedures.

[e]

Contaminated Labware: Pipette tips, centrifuge tubes, gloves, and other disposable items
contaminated with Poricoic acid AM.

Step-by-Step Disposal Procedures

Disposal of Poricoic acid AM must be handled through an approved waste disposal plant or
your institution's Environmental Health and Safety (EHS) department.[6] Under no
circumstances should Poricoic acid AM or its solutions be disposed of down the drain or in the
regular trash.[9][13]

Protocol for Different Waste Streams:
e Unused or Expired Solid Poricoic acid AM:

o Collect the original vial containing the solid compound in the designated "Hazardous
Waste - Solid" container.[11]

o Ensure the container is securely sealed and properly labeled.

o Concentrated Solutions (e.g., in DMSO):
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o Collect all stock solutions and concentrated liquid waste in a designated "Hazardous
Waste - Halogenated/Non-halogenated Solvents" container, depending on the solvent
used.[11]

o The first rinse of any glassware that contained concentrated solutions should also be
collected as hazardous waste.[11]

e Dilute Aqueous Solutions:

o While drain disposal of some neutralized acids is permissible, the high aquatic toxicity of
Poricoic acid AM prohibits this practice.[6][14]

o Collect all dilute aqueous solutions containing Poricoic acid AM in a designated
"Hazardous Waste - Aqueous" container.

e Contaminated Labware and PPE:

o Collect all disposable items such as pipette tips, tubes, and gloves that have come into
contact with Poricoic acid AM in a dedicated, lined "Hazardous Waste - Contaminated
Solids" container.

o This prevents the accidental introduction of the compound into the municipal waste
stream.

Logical Workflow for Disposal

The following diagram outlines the decision-making process for the proper disposal of Poricoic
acid AM waste.
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Poricoic Acid AM Waste Generated
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Caption: Disposal workflow for Poricoic Acid AM.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
Poricoic acid AM, thereby protecting researchers and the environment. Always consult your
institution's specific EHS guidelines, as local regulations may vary.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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